![molecular formula C11H9ClO3S B2762458 Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate CAS No. 1825392-01-5](/img/structure/B2762458.png)
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate
Overview
Description
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate is a chemical compound with the CAS Number: 1825392-01-5 . It has a molecular weight of 256.71 and its linear formula is C11H9ClO3S . It is a solid substance .
Molecular Structure Analysis
The molecular structure of Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate is represented by the linear formula C11H9ClO3S . The compound contains an ethyl ester group attached to a benzo[b]thiophene ring, which is further substituted with a chlorine atom and a hydroxy group .Physical And Chemical Properties Analysis
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate is a solid substance . It should be stored in a dark place, sealed in dry conditions, at a temperature of 2-8°C .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, including Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate, are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry . They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
Anti-Inflammatory Properties
These compounds have been found to have anti-inflammatory properties . This makes them useful in the development of drugs for treating conditions that involve inflammation.
Anti-Psychotic Properties
Thiophene derivatives have also been found to have anti-psychotic properties . This suggests potential applications in the treatment of psychiatric disorders.
Anti-Arrhythmic Properties
These compounds have been found to have anti-arrhythmic properties . This suggests potential applications in the treatment of heart rhythm disorders.
Anti-Anxiety Properties
Thiophene derivatives have been found to have anti-anxiety properties . This suggests potential applications in the treatment of anxiety disorders.
Anti-Fungal Properties
These compounds have been found to have anti-fungal properties . This suggests potential applications in the treatment of fungal infections.
Anti-Microbial Properties
Thiophene derivatives have been found to have anti-microbial properties . This suggests potential applications in the treatment of microbial infections.
Anti-Cancer Properties
These compounds have been found to have anti-cancer properties . This suggests potential applications in the treatment of cancer.
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Mechanism of Action
Target of Action
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate is a derivative of thiophene, a class of heterocyclic compounds that have been reported to possess a wide range of therapeutic properties Thiophene derivatives are known to interact with various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Mode of Action
It is known that thiophene derivatives can interact with their targets in various ways, leading to changes in cellular function .
Biochemical Pathways
Thiophene derivatives are known to affect a wide range of biochemical pathways due to their diverse therapeutic properties .
Result of Action
Thiophene derivatives are known to have a wide range of effects due to their diverse therapeutic properties .
properties
IUPAC Name |
ethyl 7-chloro-3-hydroxy-1-benzothiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClO3S/c1-2-15-11(14)10-8(13)6-4-3-5-7(12)9(6)16-10/h3-5,13H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVZADVLESMRACU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)C(=CC=C2)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-chloro-3-hydroxybenzo[b]thiophene-2-carboxylate | |
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